![molecular formula C8H5BrN2OS B6358261 2-Bromobenzo[d]thiazole-6-carboxamide CAS No. 1502927-80-1](/img/structure/B6358261.png)
2-Bromobenzo[d]thiazole-6-carboxamide
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Overview
Description
2-Bromobenzo[d]thiazole-6-carboxamide is a compound that has attracted significant attention in scientific research due to its unique physical and chemical properties. It has a molecular weight of 257.10 g/mol .
Synthesis Analysis
The synthesis of 2-Bromobenzo[d]thiazole-6-carboxamide and its derivatives has been a subject of various studies . For instance, one study described the design, in silico ADMET prediction, and synthesis of novel imidazo-[2,1-b]-thiazole and benzo-[d]-imidazo-[2,1-b]-thiazole carboxamide analogues in combination with piperazine and various 1,2,3 triazoles .Molecular Structure Analysis
The molecular structure of 2-Bromobenzo[d]thiazole-6-carboxamide has been confirmed by various spectral data . The compound has a molecular formula of C₈H₅BrN₂OS .Chemical Reactions Analysis
The chemical reactions involving 2-Bromobenzo[d]thiazole-6-carboxamide have been studied in the context of its electronic structure and electron delocalization . The compound has been involved in palladium-catalyzed C-H direct arylation reactions, and C-Br aromatic nucleophilic and cross-coupling reactions .Physical And Chemical Properties Analysis
2-Bromobenzo[d]thiazole-6-carboxamide has a molecular weight of 257.10 g/mol . It is a solid at room temperature .Scientific Research Applications
Antioxidant Activity
Thiazole derivatives, including 2-Bromobenzo[d]thiazole-6-carboxamide, have been found to exhibit antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Analgesic Activity
Thiazole compounds have been reported to possess analgesic properties . Analgesics are medicines that are used to relieve pain. They work by blocking pain signals going to the brain or interfering with these signals in the brain .
Anti-inflammatory Activity
Thiazole derivatives have shown anti-inflammatory effects . Anti-inflammatory drugs reduce inflammation and swelling. They can be used to treat diseases like arthritis, which is characterized by inflammation of the joints .
Antimicrobial Activity
Thiazole compounds have been found to have antimicrobial properties . Antimicrobials are agents that kill microorganisms or stop their growth. They can be used to treat bacterial, viral, fungal, and parasitic infections .
Antifungal Activity
Thiazole derivatives have demonstrated antifungal activity . Antifungal drugs are medications that limit or prevent the growth of yeasts and other fungal organisms .
Antiviral Activity
Thiazole compounds have been reported to possess antiviral properties . Antiviral drugs are a class of medication used specifically for treating viral infections rather than bacterial ones .
Diuretic Activity
Thiazole derivatives have shown diuretic effects . Diuretics are substances that promote diuresis, the increased production of urine .
Antitumor Activity
Thiazole compounds have been found to have antitumor or cytotoxic properties . These compounds can be used in the treatment of cancer, a group of diseases involving abnormal cell growth with the potential to invade or spread to other parts of the body .
Mechanism of Action
Target of Action
Thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, leading to different biological effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .
Biochemical Pathways
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
It is known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The compound has a molecular weight of 257.10 g/mol . It is an inhibitor of CYP1A2 and CYP2C19 .
Result of Action
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .
Action Environment
It is known that the compound is a dangerous good and should be handled with caution .
Safety and Hazards
properties
IUPAC Name |
2-bromo-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2OS/c9-8-11-5-2-1-4(7(10)12)3-6(5)13-8/h1-3H,(H2,10,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NACBSSTVPCVRRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)N)SC(=N2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromobenzo[d]thiazole-6-carboxamide |
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